2-(allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C18H18N4O2S2
• Molecular Weight: 386.5 g/mol
• IUPAC Name: (5Z)-5-[[4-oxo-2-(prop-2-enylamino)pyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C18H18N4O2S2/c1-4-8-19-15-12(16(23)21-9-6-5-7-14(21)20-15)10-13-17(24)22(11(2)3)18(25)26-13/h4-7,9-11,19H,1,8H2,2-3H3/b13-10-
• Standard InChI Key: DOOVOTZNMCHFTN-RAXLEYEMSA-N
• Isomeric SMILES: CC(C)N1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NCC=C)/SC1=S
• Canonical SMILES: CC(C)N1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCC=C)SC1=S

Introduction

2-(allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic compound characterized by its unique molecular structure, which integrates several functional groups. This compound features a pyrido[1,2-a]pyrimidine core fused with a thiazolidinone moiety and an allylamino group, contributing to its potential reactivity and biological activity.

Chemical Reactivity

The chemical reactivity of this compound can be attributed to its diverse functional groups, including the allylamino and thiazolidinone moieties. Reactions involving this compound should be conducted under controlled conditions to prevent unwanted side reactions or degradation of sensitive functional groups.

Synthesis

The synthesis of 2-(allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one typically involves several key synthetic steps. These steps require careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity.

Characterization Techniques

Characterization techniques like nuclear magnetic resonance spectroscopy (NMR) and mass spectrometry (MS) are typically employed to confirm the structure of the synthesized compound.

Potential Applications

This compound is notable for its potential biological activities, including antimicrobial, antiviral, and anticancer properties. These activities are attributed to its intricate molecular architecture and functional diversity, which allow for interactions with specific biological targets such as enzymes or receptors.

Mechanism of Action

The mechanism of action likely involves complex interactions with biological targets, facilitated by its multiple functional groups. This interaction profile suggests potential pathways for modulating biological processes relevant to disease mechanisms.

Comparison with Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
2-(allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one	C19H20N4O2S2	400.5	442552-44-5
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-methyl-1-piperazinyl)-4H-pyrido[1,2-A]pyrimidin-4-one	C20H21N5O2S2	427.5	487019-81-8
2-(allylamino)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	C19H20N4O2S2	400.5	361995-60-0